Cas no 102645-38-5 (5-Chloro-2-ethylthiopyridine)

• Product Name: 5-Chloro-2-ethylthiopyridine
• CAS No: 102645-38-5
• MF: C₇H₈ClNS
• MW: 173.663119316101
• CID: 1136048
• PubChem ID: 20256126
• Update Time: 2025-06-09

5-Chloro-2-ethylthiopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethylthiopyridine
• 5-Chloro-2-ethylsulfanylpyridine
• 5-chloro-2-(ethylthio)Pyridine
• 102645-38-5
• SCHEMBL2348177
• DA-16184
• AKOS009183428
• MFCD21641935

• Inchi： 1S/C7H8ClNS/c1-2-10-7-4-3-6(8)5-9-7/h3-5H,2H2,1H3
• InChI Key： VVSVFABARJMHCU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)SCC

Computed Properties

• Exact Mass: 173.00674
• Monoisotopic Mass: 173.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-Chloro-2-ethylthiopyridine

5-Chloro-2-ethylthiopyridine (CAS No. 102645-38-5): An Overview of Its Synthesis, Applications, and Recent Research Developments

5-Chloro-2-ethylthiopyridine (CAS No. 102645-38-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it valuable for various applications, including as an intermediate in the synthesis of pharmaceuticals and as a building block in the development of advanced materials.

The synthesis of 5-chloro-2-ethylthiopyridine involves a series of well-defined chemical reactions. One common method involves the reaction of 2-chloro-5-chloropyridine with ethanethiol in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, where the ethanethiol displaces the chlorine atom at the 2-position to form the desired product. The reaction conditions, including temperature, solvent, and catalyst, can be optimized to achieve high yields and purity.

In recent years, 5-chloro-2-ethylthiopyridine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of antibacterial agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-chloro-2-ethylthiopyridine exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the presence of the chloro and ethylthio groups enhances the compound's ability to disrupt bacterial cell membranes, making it a promising lead for the development of new antibiotics.

Beyond its medicinal applications, 5-chloro-2-ethylthiopyridine has also found use in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials demonstrated that derivatives of 5-chloro-2-ethylthiopyridine can be used to create highly efficient organic solar cells. The researchers found that these compounds exhibit excellent charge transport properties and stability under various environmental conditions.

The stability and reactivity of 5-chloro-2-ethylthiopyridine have also been subjects of extensive research. Studies have shown that this compound is relatively stable under standard laboratory conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. For example, it can be readily functionalized through reactions such as alkylation, arylation, and halogenation, which expand its utility in synthetic chemistry.

In terms of safety, 5-chloro-2-ethylthiopyridine is generally considered to be a low-toxicity compound when handled properly. However, like many organic compounds, it should be stored and used under appropriate conditions to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling and storage procedures to ensure safe use in laboratory settings.

The environmental impact of 5-chloro-2-ethylthiopyridine is another important consideration. Research has shown that this compound is biodegradable under certain environmental conditions, which reduces its potential for long-term environmental accumulation. However, efforts are ongoing to develop more sustainable synthesis methods that minimize waste and energy consumption during production.

In conclusion, 5-chloro-2-ethylthiopyridine (CAS No. 102645-38-5) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for applications ranging from pharmaceutical development to advanced materials science. Ongoing research continues to uncover new uses and improvements for this versatile compound, highlighting its importance in modern scientific endeavors.